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Compound Focus: Azido-PEG4-TFP ester

CAS No.: 1807505-33-4

Cat. No.: S3398877

Get Quote

Azido-PEG4-TFP ester is a heterobifunctional crosslinking reagent featuring an azide group on one end and

a tetrafluorophenyl (TFP) ester on the other, connected by a discrete polyethylene glycol spacer of four units

(PEG4) [1] [2]. This specific molecular architecture makes it particularly valuable for controlled

bioconjugation applications in chemical biology and drug development.

Key Chemical Characteristics

Structural Properties

Molecular Formula: C₁₇H₂₁F₄N₃O₆ [1] [2]

Molecular Weight: 439.4 g/mol [2]
CAS Number: 1807505-33-4 [3] [2] [4]

Functional Groups and Reactivity

Azide (N₃): Participates in click chemistry reactions (CuAAC, SPAAC) with alkynes, DBCO, or BCN
groups [1] [3]

TFP Ester: Reacts efficiently with primary amines (-NH₂) under mild basic conditions (pH 7.5-8.5) to
form stable amide bonds [1]

Physical Properties

Appearance: Solid powder [5]

Solubility: Soluble in organic solvents including DMSO, DMF, DCM, THF, acetonitrile, and methanol
[1] [2]

Storage: -20°C in dry conditions, protected from moisture [1] [4]
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Purity and Quality

Purity: Typically >95% to >98% [5] [1] [4]
Spacer Length: 16 atoms, approximately 17.7 Å [1]

Comparative Analysis of Ester Reactivity

The TFP ester in Azido-PEG4-TFP ester offers distinct advantages over the more common NHS esters,

particularly for complex or multi-step conjugation strategies. The table below summarizes these key

differences:

Property TFP Ester NHS Ester

Optimal pH Range 7.5 - 8.0 [1] 7.0 - 7.5 [1]

Hydrolytic Stability Higher (Half-life ~4 hours at pH 8.0)

[1]

Lower (Half-life ~1 hour at pH 7.5)

[1]

Reactivity Toward
Amines

Higher at optimal pH [1] Moderate [1]

Application Flexibility Better suited for sequential

conjugations

More limited by hydrolysis

Experimental Protocols

Protocol 1: Conjugation to Primary Amines via TFP Ester

This protocol describes the conjugation of Azido-PEG4-TFP ester to a protein, antibody, or other amine-

containing molecule, introducing azide groups for subsequent click chemistry.

Reagents and Materials

Azido-PEG4-TFP ester (stored at -20°C) [1] [4]

Target molecule with primary amines (e.g., protein in PBS or carbonate buffer)
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Anhydrous DMSO or DMF

Reaction buffer: 50-100 mM phosphate or HEPES, pH 7.5-8.0 [1]
Purification system: Desalting column or dialysis membrane

Step-by-Step Procedure

Preparation of Reagent Solution

Warm Azido-PEG4-TFP ester to room temperature before opening to prevent moisture
condensation [1].

Prepare a fresh 10-100 mM stock solution in anhydrous DMSO. Vortex until completely
dissolved.

Reaction Setup

Prepare the target molecule (e.g., antibody) at 1-10 mg/mL in reaction buffer at pH 7.5-8.0.
Ensure the buffer does not contain extraneous amines (avoid Tris or glycine).

Add the Azido-PEG4-TFP ester stock solution dropwise to the target molecule with gentle
stirring. Use a molar ratio of 5:1 to 20:1 (reagent:target molecule) depending on the desired

degree of labeling.
React for 30-60 minutes at room temperature or 2-4 hours at 4°C with gentle mixing.

Purification

Purify the conjugated product using a desalting column or dialysis against PBS or another
suitable buffer to remove unreacted reagent and hydrolysis byproducts.

Confirm the degree of labeling by measuring azide concentration or using mass spectrometry.

Protocol 2: Click Chemistry Conjugation with Alkyne-Tagged
Molecules

This protocol describes the second step: conjugating azide-modified molecules from Protocol 1 to alkyne-

tagged molecules (e.g., dyes, drugs, or other biomolecules) using copper-catalyzed azide-alkyne

cycloaddition (CuAAC).

Reagents and Materials

Azide-modified target molecule from Protocol 1

Alkyne-tagged molecule (e.g., fluorescent dye, drug compound)
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Copper(II) sulfate pentahydrate (CuSO₄)

Sodium ascorbate
TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine, optional stabilizer)

Reaction buffer: PBS or other compatible aqueous buffer

Step-by-Step Procedure

Preparation of Catalyst System

Prepare fresh stock solutions of 50 mM CuSO₄ in water and 100 mM sodium ascorbate in

water.
If using TBTA, prepare a 10 mM stock in DMSO/t-butanol (1:1).

Click Reaction Assembly

Combine the azide-modified molecule with the alkyne-tagged molecule in reaction buffer. Use a
1.1:1 to 3:1 molar ratio (alkyne:azide).

Add CuSO₄ to a final concentration of 0.5-1.0 mM [2].
Add sodium ascorbate to a final concentration of 2.0-5.0 mM (a 2-5 fold molar excess over

copper) [2].
Mix thoroughly and react for 1-4 hours at 25-37°C [2]. Monitor reaction progress if possible.

Purification and Analysis

Purify the conjugate using size exclusion chromatography, dialysis, or other appropriate
methods.

Analyze the final product using HPLC, SDS-PAGE, or spectroscopy to confirm conjugation
efficiency and purity.

Optimization and Troubleshooting

Reaction Efficiency and Kinetics

Optimal reaction conditions significantly impact conjugation efficiency. The following table summarizes key

parameters for the click chemistry step:
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Parameter Optimal Range Impact on Yield

Copper(II) Sulfate 0.5 - 1.0 mM [2] Linear increase up to 89% [2]

Sodium Ascorbate 2.0 - 5.0 mM [2] Maintains catalytic Cu(I) state [2]

Temperature 25 - 37°C [2] 37°C improves yield by 18% [2]

Reaction Time 1 - 4 hours Ensures completion

PEG Spacer Length 4 units (PEG4) [2] Maximizes solubility and reduces steric hindrance [2]

Troubleshooting Common Issues

Low Conjugation Efficiency: Ensure fresh reagent stock solutions, optimal pH for TFP ester
reaction (7.5-8.0), and adequate copper catalyst for click chemistry.

Protein Aggregation: Avoid excessive molar ratios of crosslinker to protein. Consider adding a
quenching step (e.g., excess glycine) after the TFP ester reaction if needed.

Reagent Hydrolysis: Limit exposure to moisture by using anhydrous solvents and proper storage
conditions. TFP esters are more hydrolytically stable than NHS esters, but hydrolysis still competes

with the desired reaction [1].

Application Scenarios in Biomedical Research

The unique properties of Azido-PEG4-TFP ester enable diverse applications:

Biomolecule Functionalization: Site-specific modification of proteins, peptides, and oligonucleotides
with azide handles for further conjugation [5] [6]

Drug Delivery Systems: Functionalization of nanoparticles, liposomes, and other drug carriers with
targeting ligands via click chemistry [5]

Diagnostic Assays: Attachment of fluorescent dyes or radiolabels to antibodies or other targeting
proteins for improved detection [5]

Material Science: Surface functionalization of sensors, biomaterials, and microfluidic devices with
bioactive compounds [5]

Safety and Regulatory Considerations
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Azido-PEG4-TFP ester is for research use only and not for therapeutic applications [5] [2]

Azide-containing compounds should be handled with appropriate safety precautions as some organic
azides can be shock-sensitive

Proper disposal methods should be followed for azide-containing compounds and copper salts

Workflow Visualization

The following diagram illustrates the two-step bioconjugation process using Azido-PEG4-TFP ester:

Start Bioconjugation

Step 1: TFP Ester Reaction
with Primary Amines

(pH 7.5-8.0, 30-60 min)

Amine-containing
molecule + Azido-PEG4-TFP

Azide-Modified
Molecule

Step 2: Azide-Alkyne
Click Chemistry

(0.5-1.0 mM CuSO₄, 1-4 hr)

Final Conjugate
(Purified Product)

+ Alkyne-tagged molecule
+ Cu catalyst

Click to download full resolution via product page
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2. Buy Azido-PEG4-TFP ester | 1807505-33-4 [smolecule.com]

3. - Azido - PEG | 1807505-33-4 | BroadPharm 4 TFP ester [broadpharm.com]

4. N3- PEG - 4 | CAS:1807505-33-4 | Biopharma PEG TFP [biochempeg.com]

5. CAS 1353012-00-6 Azido - PEG -PFP 4 - Probes / BOC Sciences ester [probes.bocsci.com]

6. - Azido -NHS PEG | Click Chemistry Tools 4 Ester [vectorlabs.com]

To cite this document: Smolecule. [Chemical Profile and Properties of Azido-PEG4-TFP Ester].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3398877#bioconjugation-techniques-for-azido-peg4-tfp-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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